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Compound of Interest

Compound Name: 5-amino-1H-indazol-6-ol

Cat. No.: B15047453

For comparative purposes, the known physicochemical data for several isomers and related
derivatives of amino-indazolol are summarized below.

Molecular

Compound Molecular .

CAS Number Weight (g/mol  Reference
Name Formula )
6-Amino-1H-
) 724767-14-0 C7H7NsO 149.15 [1]
indazol-5-ol
5-Amino-1H-
_ 19335-11-6 C7H7Ns 133.15 [21[31[4]
indazole
6-Amino-1H-
) 16133-25-8 C7H7Ns 133.15
indazole
3-Amino-1H-
, 88805-72-5 C7H7NsO 149.15
indazol-6-ol

Experimental Protocols

As no experimental data for 5-amino-1H-indazol-6-ol is available, this section provides a
generalized experimental workflow for the characterization of a novel indazole derivative, from
synthesis to initial biological screening.
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Synthesis and Purification

Chemical Synthesis of Target Compound

Purification via Flash Chromatography

Structural and Purity Analysis

NMR Spectroscopy (*H, 13C)

Mass Spectrometry (HRMS)

Purity Assessment (HPLC)

FTIR Spectroscopy

In Vitro Biological Evaluation

Cell Viability Assay (e.g., MTT)

Target Binding Assay (e.g., ELISA, SPR)

Signaling Pathway Analysis (e.g., Western Blot)

Data Analysis|and Reporting

Comprehensive Data Analysis and Reporting
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Caption: A standard experimental workflow for the synthesis, characterization, and initial
biological evaluation of a novel indazole derivative.

Potential Signaling Pathways

While no signaling pathways involving 5-amino-1H-indazol-6-ol have been described,
substituted indazoles are known to interact with various biological targets, particularly protein
kinases. The diagram below illustrates a hypothetical signaling pathway where a novel indazole
derivative might act as a kinase inhibitor, a common mechanism of action for this class of

compounds.
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Caption: A hypothetical signaling pathway (MAPK pathway) where a novel indazole derivative
could act as a RAF kinase inhibitor.

In conclusion, while direct information on 5-amino-1H-indazol-6-ol is not currently available,
the data on related compounds and the generalized experimental and logical frameworks
provided here offer a valuable resource for researchers working in this area. Further

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15047453?utm_src=pdf-body-img
https://www.benchchem.com/product/b15047453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15047453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

investigation would be required to synthesize and characterize this specific molecule to
determine its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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